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Compound of Interest

Compound Name: 3,6,9,12-Tetraoxahexadecan-1-OL

Cat. No.: B073479 Get Quote

Technical Support Center: 3,6,9,12-
Tetraoxahexadecan-1-ol
This technical support center provides guidance on the chemical compatibility of 3,6,9,12-
Tetraoxahexadecan-1-ol for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 3,6,9,12-Tetraoxahexadecan-1-ol and what are its common synonyms?

3,6,9,12-Tetraoxahexadecan-1-ol is a chemical compound with the formula C12H26O5. It is

also commonly known by several synonyms, including Tetraethylene glycol monobutyl ether

and Butoxytetraethylene glycol.

Q2: What are the general stability characteristics of 3,6,9,12-Tetraoxahexadecan-1-ol?

3,6,9,12-Tetraoxahexadecan-1-ol, as a polyethylene glycol (PEG) ether, is generally stable

under normal laboratory conditions. However, it is susceptible to oxidative degradation,

especially when exposed to strong oxidizing agents, elevated temperatures, and light.[1] For

prolonged storage, it is advisable to keep it in a tightly sealed container, protected from light,

and potentially under an inert atmosphere (e.g., argon) to minimize oxidation.[1]

Q3: Is 3,6,9,12-Tetraoxahexadecan-1-ol compatible with strong acids?
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Based on the general behavior of polyethylene glycol ethers, 3,6,9,12-Tetraoxahexadecan-1-
ol is expected to be generally resistant to non-oxidizing acids. However, strong oxidizing acids,

such as nitric acid and sulfuric acid, can react with it, particularly at elevated temperatures.[2]

This can lead to esterification and potential degradation of the polyether chain.

Q4: How does 3,6,9,12-Tetraoxahexadecan-1-ol behave in the presence of bases?

Polyethylene glycol ethers are generally stable in the presence of bases. Studies on similar

compounds like ethylene glycol show that its reaction with strong bases like sodium hydroxide

in aqueous solutions is not significant.[3][4] Therefore, 3,6,9,12-Tetraoxahexadecan-1-ol is
expected to be compatible with common basic solutions under typical experimental conditions.

Q5: What is the compatibility of 3,6,9,12-Tetraoxahexadecan-1-ol with oxidizing agents?

A safety data sheet for 3,6,9,12-Tetraoxahexadecan-1-ol explicitly states that it reacts with

strong oxidants. The ether linkages in the molecule are susceptible to oxidation, which can lead

to the formation of aldehydes, carboxylates, and peroxides, and may cause chain cleavage.[1]

[5] Therefore, contact with strong oxidizing agents such as permanganates, dichromates, and

peroxides should be avoided.

Q6: What solvents are compatible with 3,6,9,12-Tetraoxahexadecan-1-ol?

3,6,9,12-Tetraoxahexadecan-1-ol is soluble in water and many polar organic solvents. Its

compatibility with a range of common laboratory solvents is generally good. However, as with

any chemical, it is always recommended to perform a small-scale compatibility test before

mixing large quantities.
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Issue Possible Cause Recommended Action

Discoloration or change in

viscosity of the reagent when

mixed with 3,6,9,12-

Tetraoxahexadecan-1-ol.

This may indicate a chemical

reaction or degradation.

Polyethylene glycols and their

ethers can undergo aging,

which is accelerated by heat,

light, and oxygen, leading to

changes in their chemical

properties.[1]

Immediately cease the

experiment. Do not use the

mixture. Review the

compatibility of the reagent

with polyethylene glycol

ethers. Consider performing a

compatibility test as outlined in

the experimental protocols

below.

Formation of a precipitate

when mixing 3,6,9,12-

Tetraoxahexadecan-1-ol with

another substance.

This could be due to

insolubility or a chemical

reaction forming an insoluble

product.

Verify the solubility of all

components in the mixture. If

solubility is not the issue, a

chemical incompatibility is

likely. The mixture should be

handled as potentially

hazardous waste.

Unexpected experimental

results (e.g., altered reaction

kinetics, side product

formation).

The 3,6,9,12-

Tetraoxahexadecan-1-ol may

be reacting with one of the

reagents, or impurities in the

glycol ether could be

interfering with the reaction.

Aging of polyethylene glycols

can lead to the formation of

impurities like aldehydes and

peroxides.[1]

Test the purity of the 3,6,9,12-

Tetraoxahexadecan-1-ol. If

possible, use a freshly opened

or purified batch. Re-evaluate

the compatibility of all reagents

under the specific

experimental conditions.

Chemical Compatibility Summary
The following table provides a qualitative summary of the compatibility of 3,6,9,12-
Tetraoxahexadecan-1-ol with different classes of reagents based on available data for this

compound and structurally similar polyethylene glycol ethers.
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Reagent Class Compatibility Notes

Non-oxidizing Acids (e.g., HCl,

H3PO4)
Generally Good

Expected to be stable under

normal conditions.

Oxidizing Acids (e.g., Nitric

Acid, Sulfuric Acid)
Poor

Can undergo esterification and

degradation, especially at

elevated temperatures.[2]

Bases (e.g., NaOH, KOH) Good
Generally stable in basic

solutions.[3][4]

Strong Oxidizing Agents (e.g.,

KMnO4, K2Cr2O7, H2O2)
Poor

Reacts with strong oxidants,

leading to degradation.

Reducing Agents (e.g.,

NaBH4, LiAlH4)
Generally Good

The ether and alcohol

functional groups are generally

stable to common reducing

agents.

Organic Solvents (e.g.,

Alcohols, Ketones, Ethers)
Good

Generally soluble and stable in

many common organic

solvents.

Halogenating Agents Poor

The hydroxyl group can be

reactive towards halogenating

agents.

Experimental Protocols
General Protocol for Chemical Compatibility Testing
This protocol is a general guideline adapted from the principles of ASTM D543 for testing the

resistance of plastics to chemical reagents and can be applied to assess the compatibility of

3,6,9,12-Tetraoxahexadecan-1-ol with a specific reagent.[6]

Objective: To visually and analytically assess the compatibility of 3,6,9,12-
Tetraoxahexadecan-1-ol with a test reagent over a defined period.

Materials:
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3,6,9,12-Tetraoxahexadecan-1-ol

Test reagent

Glass vials with inert caps (e.g., PTFE-lined)

Pipettes

Analytical balance

Optional: Spectrophotometer (UV-Vis, IR), Gas Chromatograph-Mass Spectrometer (GC-

MS)

Procedure:

Initial Characterization: Record the initial appearance (color, clarity) of both 3,6,9,12-
Tetraoxahexadecan-1-ol and the test reagent. If quantitative analysis is planned, obtain

initial analytical data (e.g., UV-Vis spectrum, IR spectrum, GC-MS chromatogram) of the

pure substances.

Mixing: In a clean glass vial, mix 3,6,9,12-Tetraoxahexadecan-1-ol and the test reagent in

the desired ratio (e.g., 1:1 v/v or a ratio relevant to the intended application).

Incubation: Seal the vial and store it under the desired experimental conditions (e.g., room

temperature, elevated temperature). It is advisable to also prepare a control vial containing

only 3,6,9,12-Tetraoxahexadecan-1-ol and another with only the test reagent to monitor any

changes in the individual components over time.

Observation: At regular intervals (e.g., 1 hour, 24 hours, 1 week), visually inspect the mixture

for any changes, such as:

Color change

Formation of a precipitate or gas

Phase separation

Change in viscosity
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Analytical Assessment (Optional): After the observation period, analyze the mixture using

appropriate analytical techniques to detect any new chemical species or changes in the

concentration of the original components. This can provide more definitive evidence of a

reaction.

Reporting: Document all observations and analytical data. Conclude whether 3,6,9,12-
Tetraoxahexadecan-1-ol is compatible with the test reagent under the tested conditions.

Diagrams
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Logical Workflow for Compatibility Assessment

Initial Assessment

Experimental Testing

Conclusion

Identify Reagent of Interest

Review Literature and SDS for Known Incompatibilities

Design Compatibility Test Protocol
(Ratio, Temperature, Duration)

Perform Small-Scale Compatibility Test

Visual Observation
(Color, Precipitate, Gas)

Analytical Characterization (Optional)
(GC-MS, IR, etc.)

Any Signs of
Incompatibility?

Compatible for Intended Use

No

Incompatible - Do Not Use

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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